N1-(3-chloro-2-methylphenyl)-N2-((1-(2-methoxyethyl)piperidin-4-yl)methyl)oxalamide

• IUPAC Name: N'-(3-chloro-2-methylphenyl)-N-[[1-(2-methoxyethyl)piperidin-4-yl]methyl]oxamide
• InChI: InChI=1S/C18H26ClN3O3/c1-13-15(19)4-3-5-16(13)21-18(24)17(23)20-12-14-6-8-22(9-7-14)10-11-25-2/h3-5,14H,6-12H2,1-2H3,(H,20,23)(H,21,24)
• InChI Key: LHRNAZRPGKJVGC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)C(=O)NCC2CCN(CC2)CCOC
• Molecular Formula: C18H26ClN3O3
• Molecular Weight: 367.9 g/mol

Description

N1-(3-chloro-2-methylphenyl)-N2-((1-(2-methoxyethyl)piperidin-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C18H26ClN3O3 and its molecular weight is 367.87. The purity is usually 95%.
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Scientific Research Applications

Neuroscience and Pharmacology

Orexin Receptor Antagonism and Eating Disorders

Research involving orexin (OX) receptors, particularly OX1R, has shown that antagonists targeting these receptors can modulate feeding, arousal, stress, and drug abuse behaviors. In one study, compounds like SB-649868 demonstrated the ability to selectively reduce binge eating in rats without affecting standard food intake, highlighting a potential avenue for pharmacological treatment of eating disorders with a compulsive component (Piccoli et al., 2012).

Cannabinoid Receptor Studies

The synthesis and characterization of compounds targeting CB1 cannabinoid receptors for potential PET imaging applications have been explored. For example, the development of radiolabeled compounds like [18F] NIDA-42033 aims to facilitate the study of CB1 receptors in the brain, offering insights into their role in various neurological and psychiatric disorders (Katoch-Rouse & Horti, 2003).

Synthetic Chemistry and Environmental Applications

Synthetic Methodologies

Novel synthetic approaches to oxalamides, which might share structural similarities with the compound , have been developed. These methodologies offer pathways to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, demonstrating the versatility of such compounds in synthetic organic chemistry (Mamedov et al., 2016).

Environmental Degradation of Contaminants

In the context of environmental science, studies have investigated the complete oxidation of organic contaminants in water using photo-assisted Fenton reactions. Such research underscores the potential of advanced oxidation processes in the degradation of complex organic molecules, which could be relevant to the environmental fate or breakdown of the specified compound (Pignatello & Sun, 1995).